Cas no 71965-02-1 (Anilinium toluenesulphonate)

• Product Name: Anilinium toluenesulphonate
• CAS No: 71965-02-1
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 565751
• PubChem ID: 44152853
• Update Time: 2025-04-19

Anilinium toluenesulphonate Chemical and Physical Properties

Names and Identifiers

• Anilinium toluenesulphonate
• 2-methylbenzenesulfonate,phenylazanium
• 2-methylbenzenesulfonate
• phenylammonium
• EINECS 276-221-3
• 71965-02-1
• NS00091538

• Inchi： 1S/C7H8O3S.C6H7N/c1-6-4-2-3-5-7(6)11(8,9)10;7-6-4-2-1-3-5-6/h2-5H,1H3,(H,8,9,10);1-5H,7H2
• InChI Key： CUMPYBMVGICTRY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)[O-].[NH3+]C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07735
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• PSA: 84.84